Cas no 72325-04-3 (2,3-Piperazinedione,1-ethyl-4-(hydroxymethyl)-)

• Product name: 2,3-Piperazinedione,1-ethyl-4-(hydroxymethyl)-
• CAS No: 72325-04-3
• MF: C₇H₁₂N₂O₃
• MW: 172.18178
• CID: 549459
• PubChem ID: 18401456

2,3-Piperazinedione,1-ethyl-4-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Piperazinedione,1-ethyl-4-(hydroxymethyl)-
• 1-ethyl-4-(hydroxymethyl)piperazine-2,3-dione
• 2,3-Piperazinedione,1-ethyl-4-(hydroxymethyl)-(9CI)
• DTXSID00593407
• SCHEMBL7148826
• 1-ethyl-4-(hydroxymethyl)-piperazine-2,3-dione
• PPFIKVHCFDRZMR-UHFFFAOYSA-N
• 72325-04-3
• 1-ethyl-4- (hydroxymethyl)-piperazine-2,3-dione

• Inchi： InChI=1S/C7H12N2O3/c1-2-8-3-4-9(5-10)7(12)6(8)11/h10H,2-5H2,1H3
• InChI Key： PPFIKVHCFDRZMR-UHFFFAOYSA-N
• SMILES： CCN1CCN(C(=O)C1=O)CO

Computed Properties

• Exact Mass: 172.08479225g/mol
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 60.8Ų